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Compound of Interest |

Compound Name: Cocaethylene-D8
CAS No.: 152521-09-0
Cat. No.: B583496
. J

Introduction & Regulatory Scope[1][2][3]

Cocaethylene-D8 (Benzoylecgonine ethyl ester-D8) is a deuterated internal standard used
primarily in LC-MS/GC-MS quantification of cocaine metabolites.[1] While chemically identical
to non-labeled Cocaethylene in terms of toxicity, its regulatory status dictates the disposal
protocol.

Critical Regulatory Warning: Cocaethylene is a Schedule Il Controlled Substance under the US
Controlled Substances Act (CSA).[1] The presence of the deuterium label (D8) does not
exempt this compound from DEA regulations. It is legally treated as a cocaine derivative.[1]

e Improper Disposal Risk: Disposing of this substance down the drain, in standard chemical
waste, or via unauthorized trash streams is a federal felony.

o Core Directive: The only legally defensible disposal method for measurable inventory is
transfer to a DEA-Registered Reverse Distributor.

Chemical Safety Profile (SDS Summary)

Before handling waste, operators must acknowledge the dual-hazard nature of the material:
Chemical Toxicity and Flammability (often supplied in Acetonitrile or Methanol).
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Parameter Specification Operational Implication

Signal Word DANGER High alertness required.

H225 (Flammable), H301

Hazard Statements (Toxic if swallowed), H360

Use fume hood; avoid all skin

contact.[1]
(Repro.[2] Tox)
) Liquid solution (typically in Vapors are heavier than air;

Physical State o ]

Acetonitrile) flashback risk.[1]

D001 (Ignitable), U003 Must be segregated from
RCRA Code o .-

(Acetonitrile) oxidizers.[1]

Nitrile gloves (double-gloved

) Standard BSL-2 level

PPE Requirements recommended), Safety

protection.
Goggles, Lab Coat

Disposal Decision Logic (Workflow)

The following decision matrix dictates the required procedure based on the state of the
material.
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Waste ldentification

Is the material Recoverable?

Yes (Measurable) |No (Accidental)

Expired/Unwanted Vials Spill / Breakage
(Inventory) (Non-Recoverable)

Legality Check

Contact Reverse Distributor Complete DEA Form 41
(DEA Form 222 Required) (Destruction of CS)

Ship via Common Carrier Two-Person Witness Experimental Waste
(Chain of Custody) Signature Required (Trace/Dilutions)

Dispose as Hazardous Chemical Waste
(RCRA D001/U003)

Click to download full resolution via product page

Figure 1: Decision matrix for Cocaethylene-D8 disposal.[1] Green path indicates inventory
transfer; Red path indicates destruction documentation.

Step-by-Step Disposal Protocols
Scenario A: Expired or Unwanted Inventory (Full/Partial Vials)

Objective: Transfer legal custody to a licensed destroyer.[1] Self-Validating Mechanism: The
DEA Form 222 serves as the "handshake" ensuring you are no longer liable for the substance.
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Inventory Audit:
o Weigh the remaining volume/mass.[1]

o Reconcile this against your Controlled Substance Usage Log.[1] Any discrepancy must be
investigated immediately.

Select Reverse Distributor:

o Contact a DEA-registered Reverse Distributor (e.g., specific vendors licensed for
Schedule Il destruction).

o Do not ship without prior authorization.[1]

Documentation (DEA Form 222):

o The Reverse Distributor (as the receiver) will issue a DEA Form 222 to your lab (the
supplier).

o Verify the form details (Drug Name: Cocaethylene, Schedule: I).[3]

Packaging:
o Place the primary container (ampule/vial) into a secondary leak-proof bag.[1]

o Pack in accordance with DOT regulations for the solvent (e.g., Flammable Liquid, UN1648
for Acetonitrile).

Final Log Entry:

o Record the transfer in your logbook: "Transferred to [Distributor Name] via Form 222
[Serial #] on [Date]."

Scenario B: Spills & Breakage (Non-Recoverable)

Objective: Document the loss legally and clean up the chemical hazard. Self-Validating
Mechanism: The "Two-Person Rule" (Witnessing).

¢ Immediate Containment:
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o Evacuate the immediate area if the solvent volume is significant (volatile fumes).

o Don PPE (Gloves, Goggles).[1]

» Neutralization/Cleanup:
o Cover the spill with an absorbent pad or vermiculite.[1]

o Note: There is no chemical neutralization that "de-schedules"” the drug instantly.[1] It is still
a controlled substance until incinerated.[1][3]

e Documentation (DEA Form 41):
o You cannot "return” a spill.[1] You must document its destruction.[4][1][3]
o Complete DEA Form 41 (Registrant Record of Controlled Substances Destroyed).[4][1]

o Critical: Two individuals (the Registrant and a Witness) must sign the form testifying that
the substance was non-recoverable and cleaned up.[5][6]

e Waste Stream:
o Place the contaminated absorbent materials into a sealed hazardous waste bag.[1]
o Label as "Debris contaminated with Trace Schedule Il & Flammable Solvent."[1]

o Dispose of this bag through your institution's standard hazardous waste stream
(incineration).[1]

Scenario C: Empty Vials & Experimental Dilutions

Objective: Prevent diversion of trace residues.
o Empty Vials:

o If the vial is "RCRA Empty" (less than 3% by weight remains), it can technically be
disposed of as glass waste.
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o Best Practice: Rinse the vial with a solvent (methanol) into your liquid waste stream to
ensure it is chemically empty.[1] Deface the label to prevent "dumpster diving" confusion.

e Liquid Waste (Dilutions):

o Experimental waste (e.g., LC-MS effluent) containing trace Cocaethylene-D8 should be
collected in Solvent Waste containers.[1]

o Ensure the waste manifest lists "Trace Organic Contaminants” and the primary solvent
(Acetonitrile/Methanol).

Emergency Contingencies

Event Immediate Action Reporting Requirement

DEA Form 106 must be filed
Theft/Loss Isolate the storage area. within one business day of

discovery.[1]

) Wash with soap/water for 15 Report to EHS/Occupational
Skin Exposure _
min.[1][7] Health.[1]
Ei Use Dry Chemical or CO2 Report to Fire Dept (mention
ire
extinguisher.[1][7] Acetonitrile).[1]
References

o United States Drug Enforcement Administration (DEA).Disposal of Controlled Substances.[4]
[1] Diversion Control Division.[1] [Link]

e Code of Federal Regulations.21 CFR § 1317.05 - Standard of destruction.[1] [Link][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Cocaethylene-D8: Controlled Substance Disposal &
Safety Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b583496#cocaethylene-d8-proper-disposal-

procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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